Cas no 2137996-88-2 (1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine
• CAS No: 2137996-88-2
• MF: C₇H₇BrN₄S
• MW: 259.126278162003
• CID: 6232955
• PubChem ID: 165794676
• Update Time: 2025-09-28

1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine
• EN300-1113066
• 2137996-88-2
• 1-[(4-bromo-1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine

• Inchi： 1S/C7H7BrN4S/c8-5-3-11-13-6(5)4-12-2-1-10-7(12)9/h1-3H,4H2,(H2,9,10)
• InChI Key： NCRMXJJJONPEBZ-UHFFFAOYSA-N
• SMILES： BrC1C=NSC=1CN1C=CN=C1N

Computed Properties

• Exact Mass: 257.95748g/mol
• Monoisotopic Mass: 257.95748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85Ų

Additional information on 1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine

1-(4-Bromo-1,2-Thiazol-5-yl)methyl-1H-Imidazol-2-amine: A Promising Compound in Medicinal Chemistry

1-(4-Bromo-1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine (CAS No. 2137996-88-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The chemical structure of 1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine is characterized by a central imidazole ring linked to a brominated thiazole moiety. The presence of the bromine atom and the thiazole ring imparts specific electronic and steric properties that contribute to its biological activity. Recent studies have highlighted the importance of these structural elements in modulating the compound's interactions with biological targets.

In terms of synthesis, 1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine can be prepared through a multi-step process involving the reaction of 4-bromo-thiazole with an appropriate imidazole derivative. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production. This is crucial for further preclinical and clinical evaluations.

One of the key areas of research involving 1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine is its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis through the modulation of specific signaling pathways, such as the PI3K/AKT and MAPK pathways.

Beyond its anticancer properties, 1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and chemokines in immune cells. This suggests potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine has been studied extensively to understand its behavior in vivo. Animal models have shown that it exhibits good oral bioavailability and a favorable distribution profile. These properties are essential for ensuring that the compound reaches its intended targets in sufficient concentrations to exert its therapeutic effects.

Toxicity studies have also been conducted to assess the safety profile of 1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine. Results from these studies indicate that it has a wide therapeutic window and low toxicity at effective doses. This is a critical factor for advancing the compound into clinical trials.

In conclusion, 1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-imidazol-2-am ine (CAS No. 2137996-88\-2) represents a promising lead compound in medicinal chemistry with potential applications in cancer therapy and inflammatory diseases. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel therapeutic strategies.